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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diphenylmethane-d2
(CAS: 3947-98-6), a deuterated analogue of Diphenylmethane. While this document

incorporates data specific to the deuterated form where available, much of the safety

information is extrapolated from the well-documented non-deuterated parent compound,

Diphenylmethane (CAS: 101-81-5), due to their structural and chemical similarities.

Chemical and Physical Properties
Diphenylmethane-d2, also known as Benzylphenyl-d2, is a stable isotope-labeled aromatic

compound.[1] Its physical and chemical properties are crucial for understanding its behavior

and for implementing appropriate safety measures.
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Property Value Source

Molecular Formula C13H10D2 [2]

Molecular Weight 170.25 g/mol [2]

Appearance
Colorless to white crystalline

solid or colorless oil
[3][4]

Melting Point 22 to 24 °C (72 to 75 °F) [3][4]

Boiling Point 264 °C (507 °F) [3][4]

Density 1.006 g/mL [3][4]

Solubility in Water 14 mg/L [3][4]

Flash Point > 110 °C (230 °F) [4]

Auto-ignition Temperature 485 °C (905 °F) [5][6]

Hazard Identification and Classification
Diphenylmethane-d2 is not extensively classified under GHS, and much of the hazard

information is derived from its non-deuterated form. It is generally considered to have low acute

toxicity but may pose irritation hazards.
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Hazard Classification Precautionary Statements

Acute Toxicity (Oral)

Not classified as acutely toxic.

LD50 oral rat: 2250 mg/kg for

Diphenylmethane.

Call a poison center or doctor if

you feel unwell.[5]

Skin Corrosion/Irritation
Not classified. May cause

slight irritation.

Wash skin with plenty of water.

[5]

Serious Eye Damage/Irritation
Not classified. May cause

slight irritation.

Rinse eyes with water as a

precaution.[5]

Respiratory or Skin

Sensitization
Not classified.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[7]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects (for

Diphenylmethane).

Avoid release to the

environment.[8]

First-Aid Measures
Prompt and appropriate first-aid measures are essential in case of accidental exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[2][7][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing and shoes.[2][9][10] If irritation persists,

seek medical attention.[8]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[2][9]

Remove contact lenses if present and easy to

do. Seek medical attention.[9][10]

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2][9] Call a physician or

poison control center immediately.[5]

Firefighting Measures
Diphenylmethane-d2 is a combustible solid with a high flash point.

Aspect Guideline

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2][5][9]

Specific Hazards

Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon

monoxide and carbon dioxide.[8][9]

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[2][5][8][9][11]
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Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Aspect Guideline

Personal Precautions

Use personal protective equipment.[2][7] Ensure

adequate ventilation.[2][7] Avoid dust formation.

[2][7] Evacuate personnel to safe areas.[2][7]

Environmental Precautions

Prevent further leakage or spillage if safe to do

so.[7] Do not let the product enter drains.[12]

Avoid release to the environment.[5]

Methods for Cleaning Up

Mechanically recover the product.[5] Sweep up

and shovel into suitable containers for disposal.

[8] Absorb spill with inert material (e.g., sand,

vermiculite) and place in a suitable container.

[10][13]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.

Aspect Guideline

Safe Handling

Handle in a well-ventilated place.[7][14] Wear

suitable protective clothing, gloves, and

eye/face protection.[7][14] Avoid contact with

skin and eyes.[7][10][14] Avoid formation of dust

and aerosols.[7][14] Wash hands thoroughly

after handling.[5][10]

Storage Conditions

Store in a cool, dry, and well-ventilated area.[5]

[8][11] Keep the container tightly closed.[8][10]

[11] Store away from incompatible materials

such as strong oxidizing agents.[8]
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Control Parameter Guideline

Engineering Controls

Use in a well-ventilated area, preferably within a

chemical fume hood.[10][13] Ensure eyewash

stations and safety showers are close to the

workstation.[10][11]

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[8][11]

Skin Protection

Wear appropriate protective gloves (e.g., Butyl

rubber, Viton®, or nitrile rubber for splash

protection) and clothing to prevent skin

exposure.[13][15]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA-approved

respirator.[11][16]

Stability and Reactivity
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Aspect Guideline

Reactivity
The product is non-reactive under normal

conditions of use, storage, and transport.[5]

Chemical Stability Stable under normal conditions.[5]

Possibility of Hazardous Reactions
No dangerous reactions are known under

normal conditions of use.[5]

Conditions to Avoid Incompatible products.[8]

Incompatible Materials Strong oxidizing agents.[6][8]

Hazardous Decomposition Products

Under normal conditions of storage and use,

hazardous decomposition products should not

be produced.[5] Thermal decomposition can

release irritating gases and vapors, including

carbon monoxide and carbon dioxide.[8][9]

Toxicological Information
The toxicological properties of Diphenylmethane-d2 have not been fully investigated. The

information below is based on the non-deuterated form.

Effect Finding

Acute Oral Toxicity LD50 Rat: 2250 mg/kg.[5]

Carcinogenicity Not classified as a carcinogen.[5]

Mutagenicity Not classified as a mutagen.[5]

Reproductive Toxicity Not classified as a reproductive toxin.[5]

Experimental Protocols
General Protocol for Handling Diphenylmethane-d2

Risk Assessment: Before handling, conduct a thorough risk assessment, considering the

quantity of the substance, the nature of the experiment, and potential exposure scenarios.
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Pre-Handling Preparations:

Ensure a chemical fume hood is available and functioning correctly.

Verify that an eyewash station and safety shower are accessible.

Assemble all necessary PPE: safety goggles, lab coat, and appropriate chemical-resistant

gloves.

Prepare a designated waste container for contaminated materials.

Handling Procedure:

Conduct all manipulations of Diphenylmethane-d2 within the chemical fume hood.

To dispense the solid, use a spatula or other appropriate tool to avoid generating dust.

If making a solution, add the solid slowly to the solvent to avoid splashing.

Keep the container tightly closed when not in use.

Post-Handling:

Clean the work area thoroughly.

Dispose of all contaminated waste in the designated container.

Remove PPE carefully to avoid self-contamination.

Wash hands thoroughly with soap and water.

Visualizations
Logical Workflow for Safe Handling of Diphenylmethane-
d2
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Risk Assessment
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Caption: Workflow for the safe handling of Diphenylmethane-d2.

Emergency Response Logic for Accidental Exposure
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Accidental Exposure

Exposure Route?

Skin Contact

Skin
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Caption: Decision logic for first aid in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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